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Compound of Interest

Compound Name: 1H-Indole-3-carboximidamide

CAS No.: 764600-87-5

Cat. No.: B1336158

Get Quote

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous

approved drugs and clinical candidates. 1H-Indole-3-carboximidamide represents a

promising, yet under-characterized, new chemical entity (NCE) within this class. The success

of any NCE hinges not only on its potency at the target but equally on its Absorption,

Distribution, Metabolism, and Excretion (ADME) properties. A compound that is highly potent

but cannot reach its target, is rapidly metabolized, or causes unforeseen toxicity is destined for

failure.

This guide provides a comprehensive framework for the in vitro ADME and safety

characterization of 1H-Indole-3-carboximidamide. As specific experimental data for this

molecule is not widely published, this document serves as an authoritative blueprint for the

necessary investigations. We will detail the requisite experimental protocols, explain the

causality behind methodological choices, and provide established frameworks for data

interpretation. This is the critical path to building a robust data package to support the

progression of this, or any similar indole-based NCE, from hit-to-lead and beyond.

Based on its core structure, we can estimate some fundamental physicochemical properties for

1H-Indole-3-carboximidamide, which provide an initial hypothesis for its behavior in biological
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systems.

Table 1: Estimated Physicochemical Properties of 1H-Indole-3-carboximidamide

Property Estimated Value
Implication in Drug
Discovery

Molecular Weight ~173.2 g/mol

Favorable; aligns with

Lipinski's Rule of Five for good

oral bioavailability.

XLogP3 ~1.6

Indicates moderate lipophilicity,

suggesting a balance between

solubility and membrane

permeability.[1]

H-Bond Donors 3
Within typical limits for good

membrane transport.[1]

H-Bond Acceptors 2
Within typical limits for good

membrane transport.[1]

Aqueous Solubility: The Foundational Prerequisite
Expert Insight: Before any other biological assay is performed, solubility must be determined.

An NCE that is insoluble in aqueous and relevant buffer systems will precipitate in assay

media, leading to underestimated potency, permeability, and metabolic stability. This generates

unreliable data and wastes resources. We therefore begin with a two-tiered approach to

solubility assessment.

Kinetic Solubility Assay (High-Throughput Screening)
The kinetic solubility assay is a rapid, early-stage assessment that identifies potential liabilities.

It measures the solubility of a compound that has been first dissolved in an organic solvent

(DMSO) and then diluted into an aqueous buffer, mimicking the conditions of most in vitro

biological screens.

Experimental Protocol: Nephelometric Kinetic Solubility
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Stock Solution Preparation: Prepare a 10 mM stock solution of 1H-Indole-3-
carboximidamide in 100% DMSO.

Serial Dilution: In a 96-well plate, perform serial dilutions of the stock solution in DMSO.

Buffer Addition: Add phosphate-buffered saline (PBS, pH 7.4) to each well, typically resulting

in a final DMSO concentration of 1-2%.

Incubation: Shake the plate at room temperature for 1-2 hours to allow for precipitation to

equilibrate.

Measurement: Measure the turbidity (light scattering) of each well using a laser

nephelometer. The concentration at which a significant increase in scattering is observed is

the kinetic solubility limit.

Controls: Include highly soluble (e.g., Atenolol) and poorly soluble (e.g., Tamoxifen)

compounds as controls.

Thermodynamic Solubility Assay (Lead Optimization)
This "shake-flask" method measures the true equilibrium solubility of the solid compound in a

buffer, which is more representative of the dissolution process in the gastrointestinal tract. It is

a lower-throughput but more definitive assay used for lead optimization.

Experimental Protocol: Shake-Flask Thermodynamic Solubility

Compound Addition: Add an excess of solid (crystalline or amorphous) 1H-Indole-3-
carboximidamide to vials containing a precise volume of relevant buffers (e.g., Simulated

Gastric Fluid pH 1.2, Simulated Intestinal Fluid pH 6.8, and PBS pH 7.4).

Equilibration: Seal the vials and shake them at a constant temperature (e.g., 25°C or 37°C)

for 24-48 hours to ensure equilibrium is reached.

Separation: Filter or centrifuge the samples to separate the saturated supernatant from the

undissolved solid.

Quantification: Accurately dilute the supernatant and quantify the concentration of the

dissolved compound using a validated LC-MS/MS method against a standard curve.
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Data Interpretation: Solubility

Solubility Range (µg/mL) Classification Implication

> 200 High
Low risk of solubility-limited

absorption.

50 - 200 Moderate

May require formulation

strategies for optimal

absorption.

< 50 Low

High risk; may be a significant

hurdle for oral drug

development.

Intestinal Permeability and Efflux: Crossing the
Barrier
Expert Insight: For an orally administered drug, crossing the intestinal epithelium is non-

negotiable. The Caco-2 cell monolayer assay is the industry's gold standard in vitro model for

predicting human intestinal absorption.[2] These cells, derived from human colon

adenocarcinoma, differentiate into a monolayer that mimics the intestinal barrier, complete with

tight junctions and functional efflux transporters like P-glycoprotein (P-gp) and Breast Cancer

Resistance Protein (BCRP).[3] A bidirectional assay is critical not just to measure permeability,

but to identify if the compound is actively pumped out of the cell, a common liability.
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Cell Culture & Monolayer Formation

Bidirectional Permeability Assay

Analysis & Calculation
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Caption: Workflow for the bidirectional Caco-2 permeability assay.
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Experimental Protocol: Bidirectional Caco-2 Permeability Assay

Monolayer Culture: Caco-2 cells are seeded on semi-permeable Transwell™ inserts and

cultured for approximately 21 days to allow for differentiation and the formation of a confluent

monolayer with tight junctions.[3]

Integrity Check: The integrity of each monolayer is confirmed by measuring the

Transepithelial Electrical Resistance (TEER). Only inserts with TEER values within the

acceptable range are used.[4]

Assay Initiation (A -> B): The test compound (e.g., 10 µM 1H-Indole-3-carboximidamide) is

added to the apical (AP, upper) chamber, which represents the intestinal lumen. The

basolateral (BL, lower) chamber, representing the blood side, contains fresh buffer.

Assay Initiation (B -> A): In a separate set of wells, the compound is added to the BL

chamber, and the AP chamber contains fresh buffer. This measures transport back into the

lumen.

Incubation: The plates are incubated at 37°C with gentle shaking for a defined period,

typically 1-2 hours.[2]

Sampling: At the end of the incubation, samples are taken from both the donor and receiver

chambers for all wells.

Quantification: The concentration of 1H-Indole-3-carboximidamide in all samples is

determined by LC-MS/MS.

Efflux Assessment: The entire experiment is repeated in the presence of a P-gp/BCRP

inhibitor (e.g., Verapamil or Fumitremorgin C). A significant increase in A->B permeability in

the presence of the inhibitor confirms the compound is an efflux substrate.[3]

Data Calculation and Interpretation

The apparent permeability coefficient (Papp) is calculated using the following formula: Papp =

(dQ/dt) / (A * C₀) Where:

dQ/dt is the rate of permeation of the drug across the cells.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 20 Tech Support

https://www.alfacytology.com/in-vitro-cytotoxicity-assay.html
https://lnhlifesciences.org/services/cytotoxicity-screenings
https://www.benchchem.com/product/b1336158/docs?utm_src=pdf-body#introduction-charting-the-course-for-a-novel-indole-scaffold
https://experiments.springernature.com/articles/10.1007/978-1-62703-742-6_2
https://www.benchchem.com/product/b1336158/docs?utm_src=pdf-body#introduction-charting-the-course-for-a-novel-indole-scaffold
https://www.alfacytology.com/in-vitro-cytotoxicity-assay.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336158?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A is the surface area of the filter membrane.

C₀ is the initial concentration of the drug in the donor chamber.

The Efflux Ratio (ER) is then calculated: ER = Papp (B→A) / Papp (A→B)

Table 2: Interpretation of Caco-2 Permeability Data

Papp (A→B) (x 10⁻⁶ cm/s) Permeability Classification
Predicted Human
Absorption

> 10 High > 90%

1 - 10 Medium 20 - 90%

< 1 Low < 20%

Efflux Ratio (ER) Efflux Liability Implication

> 2 Potential Efflux Substrate

Absorption may be limited by

active transport out of

intestinal cells.

< 2 Low Efflux Liability
Efflux is unlikely to be a major

barrier to absorption.

Distribution: Plasma Protein Binding (PPB)
Expert Insight: Only the unbound fraction of a drug in plasma is free to distribute into tissues

and interact with its pharmacological target.[5] High plasma protein binding (>99%) can

significantly impact a drug's pharmacokinetic profile, potentially reducing its efficacy and

clearance. Equilibrium dialysis is the gold standard method for determining the fraction

unbound (fu) as it minimizes experimental artifacts.[6]

Experimental Protocol: Equilibrium Dialysis using RED Device

Device Preparation: A Rapid Equilibrium Dialysis (RED) device is used, which consists of

wells divided by a semipermeable membrane (8-12 kDa MWCO).[6]
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Sample Addition: Add human plasma (or plasma from other species of interest) spiked with

1H-Indole-3-carboximidamide (e.g., 1-5 µM) to the plasma chamber of the device.[7]

Buffer Addition: Add an equal volume of PBS (pH 7.4) to the buffer chamber.

Equilibration: Seal the plate and incubate at 37°C on an orbital shaker for 4-6 hours to allow

the free drug to reach equilibrium across the membrane.[7]

Sampling & Matrix Matching: After incubation, carefully collect aliquots from both the plasma

and buffer chambers. To ensure accurate LC-MS/MS analysis, mix the plasma aliquot with

an equal volume of blank buffer, and mix the buffer aliquot with an equal volume of blank

plasma.

Protein Precipitation: Add a quenching solution (e.g., cold acetonitrile with an internal

standard) to all samples to precipitate proteins.[8]

Analysis: Centrifuge the samples to pellet the precipitated protein and analyze the

supernatant by LC-MS/MS to determine the compound concentration in each chamber.[8]

Data Calculation and Interpretation

Percent Bound = (1 - [Concentration in Buffer] / [Concentration in Plasma]) * 100 Fraction

Unbound (fu) = [Concentration in Buffer] / [Concentration in Plasma]

Table 3: Interpretation of Plasma Protein Binding Data
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Percent Bound Classification Implication

< 90% Low Binding
Large fraction of the drug is

free to exert its effect.

90% - 99% Moderate Binding

Typical for many drugs;

changes in protein levels may

have a minor impact.

> 99% High Binding

Small changes in binding can

lead to large changes in free

drug concentration; potential

for displacement-based drug

interactions.

Metabolism: Stability and Drug-Drug Interaction
Potential
Expert Insight: The liver is the primary site of drug metabolism, and the Cytochrome P450

(CYP) enzyme superfamily is responsible for the clearance of the majority of small-molecule

drugs. Assessing a compound's metabolic fate involves three key questions:

How quickly is it metabolized? (Metabolic Stability)

Does it inhibit key metabolic enzymes? (CYP Inhibition)

Does it increase the expression of these enzymes? (CYP Induction)

Metabolic Stability in Human Liver Microsomes (HLM)
This assay provides a measure of a compound's susceptibility to Phase I metabolism, primarily

by CYP enzymes. The data are used to calculate intrinsic clearance (CLint), which helps

predict hepatic clearance in vivo.
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Reaction Setup
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Caption: Workflow for the HLM metabolic stability assay.
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Experimental Protocol: HLM Stability Assay

Incubation Mixture: Prepare a master mix containing human liver microsomes (e.g., 0.5

mg/mL protein) and phosphate buffer (pH 7.4).

Compound Addition: Add 1H-Indole-3-carboximidamide to the mixture at a low

concentration (typically 1 µM) to ensure enzyme kinetics are first-order.

Pre-incubation: Pre-incubate the mixture at 37°C for 5-10 minutes.

Reaction Initiation: Start the metabolic reaction by adding a NADPH-regenerating system. A

parallel incubation without NADPH serves as a negative control to assess non-CYP-

mediated degradation.[9]

Time-course Sampling: Collect aliquots at several time points (e.g., 0, 5, 15, 30, 45, 60

minutes).[5]

Quenching: Immediately stop the reaction in each aliquot by adding ice-cold acetonitrile

containing an internal standard.

Sample Processing: Centrifuge the samples to pellet the precipitated proteins.

Analysis: Analyze the supernatant to quantify the remaining parent compound using LC-

MS/MS.

Data Calculation and Interpretation

The natural log of the percent remaining compound is plotted against time. The slope of the

linear portion of this curve (k) is used to calculate the half-life (t½) and intrinsic clearance

(CLint).

t½ = 0.693 / k CLint (µL/min/mg protein) = (0.693 / t½) * (1 / [mg/mL microsomal protein])

Table 4: Interpretation of HLM Stability Data
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t½ (minutes) CLint (µL/min/mg protein) Clearance Classification

> 60 < 12 Low

15 - 60 12 - 46 Medium

< 15 > 46 High

Cytochrome P450 Inhibition
Expert Insight: Inhibition of CYP enzymes is a major cause of clinical drug-drug interactions

(DDIs).[10] If 1H-Indole-3-carboximidamide inhibits a key CYP isoform, it could dangerously

increase the plasma concentration of a co-administered drug that is cleared by that enzyme.

We assess this risk by determining the IC50 value (the concentration that causes 50%

inhibition) against the major drug-metabolizing CYPs.

Experimental Protocol: Multi-CYP Inhibition Assay

System: Use human liver microsomes or recombinant human CYP enzymes.

Incubation: For each CYP isoform (typically CYP1A2, 2C9, 2C19, 2D6, and 3A4), incubate

the enzyme with a known, isoform-specific probe substrate that generates a fluorescent

product.[11]

Inhibitor Addition: Perform the incubations across a range of concentrations of 1H-Indole-3-
carboximidamide (e.g., 0.01 to 100 µM).

Reaction & Detection: Initiate the reaction with NADPH and measure the rate of fluorescent

product formation over time using a plate reader.

Data Analysis: Plot the percent inhibition versus the concentration of 1H-Indole-3-
carboximidamide and fit the data to a four-parameter logistic equation to determine the

IC50 value for each isoform.

Table 5: Interpretation of CYP Inhibition Data
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IC50 Value (µM) DDI Risk Potential Action

> 50 Low
Unlikely to cause clinically

relevant DDIs.

1 - 50 Moderate

Further investigation (e.g.,

determining Ki) is warranted.

[11]

< 1 High
Significant potential for clinical

DDIs; may be a major liability.

Cytochrome P450 Induction
Expert Insight: The opposite of inhibition, induction is the process where a drug increases the

synthesis of CYP enzymes.[12] This can lead to faster metabolism of co-administered drugs

(reducing their efficacy) or the compound itself (auto-induction). The current regulatory-

preferred method involves treating primary human hepatocytes and measuring changes in the

mRNA expression of key CYPs.

Experimental Protocol: Hepatocyte CYP Induction Assay (mRNA)

Cell Culture: Plate cryopreserved human hepatocytes and allow them to acclimate.

Treatment: Treat the cells daily for 48-72 hours with a vehicle control (e.g., 0.1% DMSO),

known positive control inducers (Omeprazole for CYP1A2, Phenobarbital for CYP2B6,

Rifampicin for CYP3A4), and multiple concentrations of 1H-Indole-3-carboximidamide.[3]

Cell Lysis & RNA Extraction: At the end of the treatment period, lyse the cells and extract the

total RNA.

qRT-PCR: Perform quantitative real-time PCR (qRT-PCR) to measure the relative mRNA

levels of the target genes (CYP1A2, CYP2B6, CYP3A4) and a housekeeping gene for

normalization.

Data Analysis: Calculate the fold induction of mRNA for each treatment condition relative to

the vehicle control.
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Table 6: Interpretation of CYP Induction Data

Endpoint Result DDI Risk Potential

Fold Induction vs. Vehicle

> 2-fold increase in a

concentration-dependent

manner

Potential Inducer

% of Positive Control

> 20% of the response seen

with the positive control

inducer

Potential Inducer

Early In Vitro Safety and Toxicity Assessment
Expert Insight: Identifying potential cytotoxicity early is crucial to avoid investing in compounds

that will fail in later, more expensive safety studies. A simple, robust assay using a relevant cell

line like HepG2 (a human liver carcinoma line) can provide a first alert for general cytotoxicity.

[4][2]

Experimental Protocol: HepG2 Cytotoxicity Assay (ATP Content)

Cell Plating: Seed HepG2 cells in a 96- or 384-well plate and allow them to adhere overnight.

Compound Treatment: Treat the cells with a serial dilution of 1H-Indole-3-carboximidamide
for 24-48 hours.

Viability Measurement: After incubation, add a reagent that lyses the cells and measures

intracellular ATP content via a luminescent reaction (e.g., CellTiter-Glo®). Luminescence is

directly proportional to the number of viable cells.

Data Analysis: Plot the percent viability versus compound concentration and determine the

CC50 (concentration causing 50% cytotoxicity).

Data Interpretation The CC50 value itself provides a measure of toxicity. More importantly, it

can be compared to the compound's on-target potency (EC50 or IC50) to calculate a

preliminary in vitro therapeutic index (TI).

In Vitro TI = CC50 / Potency (EC50 or IC50)
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A higher TI (>100) is desirable, indicating a good separation between the concentration

required for the desired effect and the concentration that causes toxicity.

Summary: An Integrated ADME Profile
By systematically executing the assays described in this guide, a comprehensive in vitro ADME

profile for 1H-Indole-3-carboximidamide can be constructed. This data-driven approach

allows for a holistic assessment of the compound's drug-like properties, identifying potential

liabilities and providing the confidence needed to advance the most promising candidates.

Table 7: Hypothetical Target Data Profile for 1H-Indole-3-carboximidamide
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Parameter Assay Target Result Rationale

Solubility
Thermodynamic (pH

7.4)
> 100 µg/mL

Ensures good

dissolution and avoids

solubility-limited

absorption.

Permeability Caco-2 Papp (A→B) > 10 x 10⁻⁶ cm/s
Predicts high intestinal

absorption.

Efflux Caco-2 Efflux Ratio < 2

Indicates low risk of

being removed by P-

gp/BCRP

transporters.

Distribution
Plasma Protein

Binding
< 98% Bound

Ensures a sufficient

free fraction to engage

the target.

Metabolism HLM Stability t½ > 30 min

Suggests low to

moderate hepatic

clearance, supporting

a reasonable in vivo

half-life.

DDI Potential
CYP Inhibition (all

major)
IC50 > 10 µM

Minimizes the risk of

drug-drug interactions.

DDI Potential CYP Induction < 2-fold induction

Minimizes the risk of

auto-induction or

interactions with other

drugs.

Safety HepG2 Cytotoxicity CC50 > 50 µM

Provides an initial

window of safety

relative to expected

therapeutic

concentrations.
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This technical guide provides the essential framework and experimental details required to

thoroughly evaluate the in vitro ADME and safety profile of 1H-Indole-3-carboximidamide. A

favorable outcome across these assays is a critical milestone in the journey from a novel

chemical entity to a potential therapeutic agent.

References
Cyprotex. (n.d.). Cytochrome P450 Induction. Evotec. Retrieved from [Link]

Alfa Cytology. (n.d.). In Vitro Cytotoxicity Assay. Retrieved from [Link]

LifeNet Health LifeSciences. (n.d.). In Vitro Cytotoxicity Assays. Retrieved from [Link]

Kosheeka. (2025, January 23). In Vitro Cytotoxicity Assays: Applications in Drug Discovery.

Retrieved from [Link]

Licht, R. (2024, August 16). Advancing Drug Discovery: The Role of In Vitro Toxicity Assays.

International Journal of Drug Development & Research, 16(4). Retrieved from [Link]

Riss, T. L., & Moravec, R. A. (2008). Update on in vitro cytotoxicity assays for drug

development. Expert Opinion on Drug Discovery, 3(6), 655-669. Retrieved from [Link]

BioIVT. (n.d.). Plasma Protein Binding Assay. Retrieved from [Link]

protocols.io. (2025, August 3). In-vitro plasma protein binding. Retrieved from [Link]

Visikol. (2022, November 3). Plasma Protein Binding Assay. Retrieved from [Link]

Di, L. (2015). Assessment of Drug Plasma Protein Binding in Drug Discovery. In Springer

Nature Experiments. Retrieved from [Link]

Bio-protocol. (2020). In Vitro Measurement of Plasma Protein Binding. Retrieved from [Link]

National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for

CID 2192542, 1H-indole-3-carboxamide. Retrieved from [Link]

National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for

CID 135555965, N'-Hydroxy-1H-indole-3-carboximidamide. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 17 / 20 Tech Support

https://www.benchchem.com/product/b1336158/docs?utm_src=pdf-body#introduction-charting-the-course-for-a-novel-indole-scaffold
https://www.cyprotex.com/admestox/metabolism/cytochrome-p450-induction
https://www.alfacytology.com/services/in-vitro-cytotoxicity-assay.html
https://www.lifenethealth.org/lifesciences/research-services/vitro-toxicology-services/vitro-cytotoxicity-assays
https://www.kosheeka.com/in-vitro-cytotoxicity-assays-applications-in-drug-discovery/
https://www.itmedicalteam.pl/advancing-drug-discovery-the-role-of-in-vitro-toxicity-assays-109033.html
https://pubmed.ncbi.nlm.nih.gov/23488975/
https://bioivt.com/invitro-adme-research-services/protein-binding/plasma-protein-binding
https://www.protocols.io/view/in-vitro-plasma-protein-binding-kxygxz22ov8j/v1
https://visikol.com/adme-tox-assays/plasma-protein-binding/
https://experiments.springernature.com/articles/10.1007/978-1-4939-2696-9_10
https://bio-protocol.org/exchange/posts/40068
https://pubchem.ncbi.nlm.nih.gov/compound/1H-indole-3-carboxamide
https://www.benchchem.com/product/b1336158/docs?utm_src=pdf-body#introduction-charting-the-course-for-a-novel-indole-scaffold
https://pubchem.ncbi.nlm.nih.gov/compound/N_-Hydroxy-1H-indole-3-carboximidamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336158?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for

CID 20978176, 1H-Indazole-3-carboxamide. Retrieved from [Link]

National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for

CID 124519287, 1-(5-fluoropentyl)-N-(quinolin-8-yl)-1H-indole-3-carboxamide. Retrieved

from [Link]

Buckley, D. B., Wiegand, C. M., Prentiss, P. L., & Fahmi, O. A. (n.d.). Time-Course of

Cytochrome P450 (CYP450) Induction in Cultured Human Hepatocytes: Evaluation of

Activity and mRNA Expression Profiles for Six Inducible CYP450 Enzymes. XenoTech.

Retrieved from [Link]

Creative Bioarray. (n.d.). Cytochrome P450 Induction Assay. Retrieved from [Link]

Ghosh, R., Nayan, M. I. H., Mitu, M. M., & Nandi, T. (2023). Common Approaches of

Cytochrome P450 (CYP) Induction Assays. Clinical Pharmacology & Biopharmaceutics,

12(1). Retrieved from [Link]

National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for

CID 177479273, N,N,5-trimethyl-1H-indole-3-carboximidamide. Retrieved from [Link]

National Center for Biotechnology Information. (2015, September 9). Assay Guidance

Manual: In Vitro and In Vivo Assessment of ADME and PK Properties During Lead Selection

and Lead Optimization. Retrieved from [Link]

BioDuro. (n.d.). ADME Solubility Assay. Retrieved from [Link]

Guengerich, F. P. (2021). Inhibition of Cytochrome P450 Enzymes by Drugs—Molecular

Basis and Practical Applications. Biomolecules & Therapeutics, 29(5), 477-495. Retrieved

from [Link]

Obach, R. S., Walsky, R. L., & Venkatakrishnan, K. (2007). The Utility of in Vitro Cytochrome

P450 Inhibition Data in the Prediction of Drug-Drug Interactions. Journal of Pharmacology

and Experimental Therapeutics, 321(1), 357-366. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 18 / 20 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1H-Indazole-3-carboxamide
https://pubchem.ncbi.nlm.nih.gov/compound/1-5-fluoropentyl-N-quinolin-8-yl-1H-indole-3-carboxamide
https://www.xenotech.com/wp-content/uploads/2021/01/Time-Course-of-Cytochrome-P450-CYP-Induction-in-Cultured-Human-Hepatocytes.pdf
https://www.creative-bioarray.com/services/cytochrome-p450-induction-assay.htm
https://www.longdom.org/open-access/common-approaches-of-cytochrome-p450-cyp-induction-assays-114402.html
https://www.benchchem.com/product/b1336158/docs?utm_src=pdf-body#introduction-charting-the-course-for-a-novel-indole-scaffold
https://pubchem.ncbi.nlm.nih.gov/compound/N_N_5-trimethyl-1H-indole-3-carboximidamide
https://www.ncbi.nlm.nih.gov/books/NBK133403/
https://www.bioduro-sundia.com/adme-assay-solubility/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8417937/
https://jpet.aspetjournals.org/content/321/1/357
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336158?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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